Cas no 1805542-67-9 (4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine
• CAS No: 1805542-67-9
• MF: C₈H₇ClF₂INO
• MW: 333.5015604496
• CID: 4891324
• Update Time: 2025-09-19

4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine

• Inchi： 1S/C8H7ClF2INO/c1-14-8-6(7(10)11)4(2-9)5(12)3-13-8/h3,7H,2H2,1H3
• InChI Key： AISKNBWLDUOKGY-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1CCl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9)

4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic rings widely utilized in drug discovery and material science. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

The molecular structure of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) offers multiple reactive sites, enabling diverse chemical modifications. The presence of a chloromethyl group facilitates nucleophilic substitution reactions, while the difluoromethyl moiety enhances metabolic stability—a critical factor in drug design. These attributes have positioned this compound as a key building block in medicinal chemistry, especially in the synthesis of small-molecule drugs targeting chronic diseases. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion), a trending topic in pharmaceutical R&D.

In agrochemical applications, 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) is explored for its potential as a precursor to crop protection agents. The iodo and difluoromethyl groups contribute to the compound’s bioactivity, making it a candidate for developing herbicides and pesticides with improved efficacy. This aligns with the global push for sustainable agriculture, where researchers seek eco-friendly alternatives to traditional agrochemicals. The compound’s halogen-rich structure also supports its use in radiolabeling, a technique gaining traction in diagnostic imaging and environmental monitoring.

From a synthetic chemistry perspective, 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) exemplifies the convergence of halogenation and functional group diversification strategies. Its synthesis often involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These methods are frequently searched by chemists in academic and industrial settings, reflecting the compound’s relevance in high-throughput screening and combinatorial chemistry. Additionally, its stability under various reaction conditions makes it a reliable candidate for scale-up processes.

The commercial availability of 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) through specialized chemical suppliers has further accelerated its adoption in R&D. Laboratories focusing on structure-activity relationship (SAR) studies prioritize this compound due to its modular design, which allows systematic optimization of lead compounds. Furthermore, its compatibility with green chemistry principles—such as reduced waste generation and energy-efficient synthesis—resonates with the industry’s shift toward sustainable practices. This dual appeal positions the compound at the forefront of both drug discovery and environmental chemistry.

In conclusion, 4-(Chloromethyl)-3-(difluoromethyl)-5-iodo-2-methoxypyridine (CAS No. 1805542-67-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural complexity and functional versatility address pressing challenges in targeted therapy and sustainable agriculture, making it a subject of ongoing research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and green technology.